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Compound of Interest

Compound Name: Tungsten disulfide

Cat. No.: B075915 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Tungsten disulfide (WS₂), a material increasingly utilized in various research

and development applications. Adherence to these protocols is critical for minimizing risk and

ensuring operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with Tungsten disulfide, particularly in powder form, a multi-layered approach

to safety, combining appropriate personal protective equipment with effective engineering

controls, is essential to minimize exposure and ensure a safe working environment.

Engineering Controls:
The primary method for controlling exposure to airborne Tungsten disulfide particles is

through robust engineering controls.

Ventilation: Operations should be conducted in a well-ventilated area. Local exhaust

ventilation, such as a laboratory fume hood, is highly recommended to capture dust at its

source and maintain exposure levels below occupational limits.[1] General exhaust is not a

suitable substitute for local exhaust ventilation.[1]
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Personal Protective Equipment:
In conjunction with engineering controls, the following personal protective equipment must be

worn:

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

occupational exposure limits, a NIOSH-approved dust-mist-fume respirator is required.[1]

For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be sufficient.

[1][2][3] For higher-level protection, type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

respirator cartridges should be used.[1][2][3]

Eye and Face Protection: Safety glasses with side-shields are mandatory to protect against

dust particles.[2][3] In situations with a higher risk of splashing or significant dust generation,

tightly fitting safety goggles or a face shield should be used.

Skin Protection: Impervious gloves are required to prevent skin contact.[2][3] It is crucial to

inspect gloves for any damage before use and to employ proper glove removal techniques to

avoid contaminating the skin.[2][3] Protective clothing suitable for preventing skin

contamination should also be worn.[1]

Hand Hygiene: Always wash hands thoroughly with soap and water after handling Tungsten
disulfide and before eating, drinking, or smoking.[1]

Occupational Exposure Limits
Monitoring the concentration of airborne Tungsten disulfide particles is crucial. The following

table summarizes the occupational exposure limits established by various regulatory agencies.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds_tungsten_disulfide_4.pdf
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds_tungsten_disulfide_4.pdf
https://www.fishersci.com/store/msds?partNumber=AA11829&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://loradchemical.com/data/sds/SDS-Tungsten-Disulfide.pdf
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds_tungsten_disulfide_4.pdf
https://www.fishersci.com/store/msds?partNumber=AA11829&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://loradchemical.com/data/sds/SDS-Tungsten-Disulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA11829&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://loradchemical.com/data/sds/SDS-Tungsten-Disulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA11829&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://loradchemical.com/data/sds/SDS-Tungsten-Disulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA11829&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://loradchemical.com/data/sds/SDS-Tungsten-Disulfide.pdf
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds_tungsten_disulfide_4.pdf
https://www.benchchem.com/product/b075915?utm_src=pdf-body
https://www.benchchem.com/product/b075915?utm_src=pdf-body
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds_tungsten_disulfide_4.pdf
https://www.benchchem.com/product/b075915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agency
Exposure Limit
Type

Value Notes

NIOSH

Recommended

Exposure Limit (REL)

- 10-hr TWA

5 mg/m³

For Tungsten and

insoluble compounds.

[4][5][6]

Short-Term Exposure

Limit (STEL) - 15-min
10 mg/m³

For Tungsten and

insoluble compounds.

[4][5][6]

ACGIH
Threshold Limit Value

(TLV) - 8-hr TWA
5 mg/m³

For insoluble

Tungsten compounds.

[4][7]

Short-Term Exposure

Limit (STEL)
10 mg/m³

For insoluble

Tungsten compounds.

[4][7]

OSHA

Permissible Exposure

Limit (PEL) - 8-hr

TWA

5 mg/m³

For insoluble

Tungsten compounds

(Construction and

Maritime only).[6][8]

TWA: Time-Weighted Average STEL: Short-Term Exposure Limit

Safe Handling and Storage Procedures
Proper handling and storage practices are vital to prevent accidental exposure and maintain

the integrity of the material.

Handling:
Avoid Dust Generation: Handle Tungsten disulfide in a manner that minimizes the creation

of dust.[5]

Grounding: When transferring the powder, ensure equipment is properly grounded to prevent

static discharge, which could ignite fine dust particles.
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Work Practices: Do not eat, drink, or smoke in areas where Tungsten disulfide is handled.

[1] Avoid shaking clothing or other items to remove dust; use a vacuum with a HEPA filter

instead.[1]

Storage:
Container: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Keep away from strong acids, oxidizing agents, halogens, and alkali

metals.[1]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

ensure safety and environmental protection.

Spill Response:
Isolate the Area: Immediately restrict access to the spill area.

Ventilate: Ensure adequate ventilation, preferably using a fume hood if the spill is contained

within one.

Wear PPE: Don the appropriate personal protective equipment, including respiratory

protection, gloves, and eye protection.

Clean-up: Carefully vacuum the spilled material using a HEPA-filtered vacuum to avoid

generating airborne dust.[1] Do not use compressed air to clean up spills.[1] Place the

collected material into a sealed container for disposal.

Disposal:
Licensed Disposal Company: Tungsten disulfide waste must be disposed of through a

licensed professional waste disposal service.[3][7]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[5] Do not allow the material to enter drains or waterways.[2][3]
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Experimental Workflow for Safe Handling of
Tungsten Disulfide
The following diagram illustrates the logical workflow for safely handling Tungsten disulfide in

a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Final Steps

Review Safety Data Sheet (SDS)

Verify Engineering Controls (Fume Hood)

Proceed if understood

Don Personal Protective Equipment (PPE)

Proceed if functional

Weigh and Transfer Material in Fume Hood

Proceed when fully equipped

Perform Experimental Procedure

Decontaminate Work Area

Doff and Dispose of Contaminated PPE

Store Unused Material

Package Waste for Disposal

Handwashing

Contact Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tungsten disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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